Cas no 874513-80-1 (2-Chloro-3,5-dibromotoluene)

• Product Name: 2-Chloro-3,5-dibromotoluene
• CAS No: 874513-80-1
• MF: C₇H₅Br₂Cl
• MW: 284.375599622726
• CID: 3157775
• PubChem ID: 44891193
• Update Time: 2025-07-02

2-Chloro-3,5-dibromotoluene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dibromo-2-chloro-3-methylbenzene
• SCHEMBL13550070
• 3,5-dibromo-2-chlorotoluene
• CS-0456629
• E90289
• 2-Chloro-3,5-dibromotoluene
• MFCD09878154
• AKOS026670760
• FS-5903
• 874513-80-1

• MDL： MFCD09878154
• Inchi： 1S/C7H5Br2Cl/c1-4-2-5(8)3-6(9)7(4)10/h2-3H,1H3
• InChI Key： XSBJWWOMXNWFJS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1Cl)Br

Computed Properties

• Exact Mass: 283.843
• Monoisotopic Mass: 281.845
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Chloro-3,5-dibromotoluene

Comprehensive Analysis of 2-Chloro-3,5-dibromotoluene (CAS No. 874513-80-1): Properties, Applications, and Industry Trends

2-Chloro-3,5-dibromotoluene (CAS No. 874513-80-1) is a halogenated aromatic compound with significant relevance in modern chemical research and industrial applications. This organobromine compound belongs to the toluene derivative family, featuring a unique combination of chlorine and bromine substituents on its benzene ring. Its molecular formula, C₇H₅Br₂Cl, reflects its distinct structural characteristics, which contribute to its versatile chemical behavior and functional properties.

The growing interest in halogenated toluene derivatives like 2-Chloro-3,5-dibromotoluene stems from their wide-ranging applications in pharmaceutical intermediates, agrochemical synthesis, and specialty materials. Recent advancements in green chemistry have sparked discussions about optimizing the synthesis of such compounds to minimize environmental impact while maintaining high yields. Researchers are particularly focused on developing catalytic halogenation methods as alternatives to traditional approaches, addressing concerns about sustainability in chemical manufacturing.

From a structural perspective, the presence of both chloro and bromo substituents in 2-Chloro-3,5-dibromotoluene creates interesting electronic effects that influence its reactivity patterns. The compound's electron-withdrawing groups make it valuable for various nucleophilic aromatic substitution reactions, a feature frequently explored in medicinal chemistry for drug discovery. Its melting point typically ranges between 80-85°C, with a molecular weight of 284.38 g/mol, making it suitable for precise formulation work in laboratory settings.

Industry professionals searching for high-purity halogenated compounds often inquire about the analytical methods for verifying 2-Chloro-3,5-dibromotoluene quality. Standard characterization techniques include GC-MS analysis, HPLC purity testing, and NMR spectroscopy, with particular attention to the compound's distinctive ¹H NMR signals between 7.5-8.0 ppm. The compound's stability under normal storage conditions (recommended at 2-8°C in airtight containers) makes it practical for various research applications.

Recent patent literature reveals innovative applications of 2-Chloro-3,5-dibromotoluene in developing advanced materials, particularly in the field of organic electronics. Its structural features contribute to the design of novel semiconducting polymers and liquid crystal compounds, aligning with the growing demand for sustainable electronic components. This connection to emerging technologies has increased its visibility in materials science discussions.

Safety considerations for handling 2-Chloro-3,5-dibromotoluene follow standard laboratory protocols for halogenated aromatics. While not classified as hazardous under normal use conditions, proper personal protective equipment (PPE) including gloves and eye protection is recommended. The compound's environmental fate has been studied in relation to biodegradation pathways of similar structures, contributing to the broader understanding of halogenated organic pollutants in ecological systems.

The global market for specialty halogenated compounds like 2-Chloro-3,5-dibromotoluene shows steady growth, driven by demand from the pharmaceutical intermediate sector and material science applications. Suppliers emphasize custom synthesis capabilities and scale-up production services to meet diverse research and industrial needs. Pricing trends reflect the compound's niche status, with purity levels (>98% typically) significantly influencing commercial value.

Future research directions for 2-Chloro-3,5-dibromotoluene may explore its potential in catalysis and coordination chemistry, building on recent discoveries about similar halogen-rich compounds acting as ligands in transition metal complexes. The compound's structural features suggest possible applications in designing metal-organic frameworks (MOFs), an area of intense materials research interest. These developments align with broader scientific trends toward functional materials with precisely controlled molecular architectures.

For researchers investigating structure-activity relationships in aromatic systems, 2-Chloro-3,5-dibromotoluene serves as an interesting model compound. Its electronic properties and steric effects provide valuable insights into how multiple halogen substitutions influence molecular interactions. These fundamental studies contribute to the rational design of new compounds across multiple disciplines, from medicinal chemistry to advanced material engineering.

Quality control protocols for 2-Chloro-3,5-dibromotoluene emphasize the importance of impurity profiling, particularly monitoring for possible isomeric byproducts and dehalogenation products. Advanced analytical techniques like high-resolution mass spectrometry help ensure batch-to-batch consistency, crucial for applications requiring precise chemical composition. These quality assurance measures support the compound's reliable performance in sensitive applications.

The synthesis of 2-Chloro-3,5-dibromotoluene typically involves stepwise halogenation of toluene derivatives, with careful control of reaction conditions to achieve the desired substitution pattern. Recent methodological improvements focus on regioselective bromination techniques and atom-efficient processes, reflecting the chemical industry's emphasis on sustainable production methods. These advancements address common search queries about optimized synthesis routes for halogenated aromatics.

In the context of chemical inventory management, proper documentation for 2-Chloro-3,5-dibromotoluene includes its CAS registry number (874513-80-1) for unambiguous identification in regulatory and safety contexts. The compound's SDS information provides essential handling guidelines, while its spectral data (IR, NMR, MS) facilitates identification in analytical laboratories. These resources support compliance with chemical management standards in research and industrial settings.

Emerging applications in supramolecular chemistry highlight the potential of 2-Chloro-3,5-dibromotoluene as a building block for complex molecular architectures. Its ability to participate in halogen bonding interactions makes it valuable for designing self-assembled systems, an area gaining attention in nanotechnology research. These cutting-edge applications demonstrate how traditional chemical intermediates find new roles in advanced scientific developments.

For academic researchers and industrial chemists alike, 2-Chloro-3,5-dibromotoluene represents a versatile tool in synthetic chemistry. Its balanced reactivity profile enables diverse transformations while maintaining sufficient stability for practical use. As chemical research increasingly emphasizes molecular diversity and functional group compatibility, compounds like this continue to play important roles in both fundamental studies and applied research projects across multiple scientific disciplines.